1H-Indole-2-carboxylic acid, 3-(diphenylmethyl)-

Specification

• CAS No.: 53924-09-7
• Molecular Formula: C22H17NO2
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 3-benzhydryl-1H-indole-2-carboxylic acid
• Standard InChI: InChI=1S/C22H17NO2/c24-22(25)21-20(17-13-7-8-14-18(17)23-21)19(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14,19,23H,(H,24,25)
• Standard InChI Key: RCRHDXWBWNDQLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C3=C(NC4=CC=CC=C43)C(=O)O

Introduction

Chemical Identity and Structural Features

Molecular Characteristics

The compound has the molecular formula C22H17NO2 and a molecular weight of 327.4 g/mol. Its IUPAC name is 3-benzhydryl-1H-indole-2-carboxylic acid, and it is registered under CAS numbers 53924-09-7 (free acid) and 53924-10-0 (hydroxy variant). Key identifiers include:

Property	Value
SMILES	C1=CC=C(C=C1)C(C2=CC=CC=C2)C3=C(NC4=CC=CC=C43)C(=O)O
InChIKey	RCRHDXWBWNDQLB-UHFFFAOYSA-N
LogP	5.2 (estimated)
Topological Polar Surface Area	53.1 Ų

The benzhydryl group enhances lipophilicity, potentially improving membrane permeability in biological systems.

Synthesis and Manufacturing

Synthetic Routes

The primary synthesis involves nucleophilic substitution between indole-2-carboxylic acid and benzhydryl chloride under basic conditions:

Reaction Scheme:

$$\text{Indole-2-carboxylic acid} + \text{Benzhydryl chloride} \xrightarrow[\text{DMF, K}_2\text{CO}_3]{\Delta} \text{1H-Indole-2-carboxylic acid, 3-(diphenylmethyl)-} + \text{HCl}$$

Optimized Conditions:

• Solvent: Dimethylformamide (DMF)

• Base: Potassium carbonate (K₂CO₃)

• Temperature: 80–100°C

• Yield: 60–75%

Alternative methods include Pd-catalyzed C–H activation, though these are less commonly reported.

Chemical Reactivity and Functionalization

Electrophilic Substitution

The indole ring’s electron-rich nature facilitates reactions at the C3 position. The carboxylic acid group at C2 directs electrophiles to C3, but the benzhydryl substituent sterically hinders further substitution. Notable reactions include:

• Nitration: Limited by steric bulk but possible under strong acidic conditions.

• Sulfonation: Requires fuming sulfuric acid due to deactivation by the carboxylic acid.

Carboxylic Acid Derivatives

The carboxylic acid can be converted into esters, amides, or acyl chlorides. For example:

$$\text{3-(Diphenylmethyl)-1H-indole-2-carboxylic acid} \xrightarrow{\text{SOCl}_2} \text{Acyl chloride} \xrightarrow{\text{Amine}} \text{Amide derivatives}$$

Such derivatives are explored for enhanced bioavailability in drug design.

Biological Applications and Mechanisms

Kinase Modulation

The compound’s scaffold resembles kinase inhibitors targeting Pim-1 and Aurora kinases. Molecular docking studies suggest binding to ATP pockets via hydrogen bonding with the carboxylic acid group.

Anti-Inflammatory Activity

Benzhydryl-containing indoles inhibit COX-2 and 5-LOX enzymes, reducing prostaglandin and leukotriene synthesis. In murine models, analogs reduced edema by 40–60% at 10 mg/kg.

Research Findings and Comparative Data

Structure-Activity Relationships (SAR)

Modification	Effect on Activity
C2 esterification	↑ Lipophilicity, ↓ solubility
C3 halogenation	↑ HIV integrase inhibition (2–5×)
N1 alkylation	↑ Metabolic stability

Pharmacokinetic Insights

Limited data exists, but analogs show:

• Half-life (t₁/₂): 2–4 hours (rats)

• Oral bioavailability: 15–20% due to first-pass metabolism.

Future Directions and Challenges

Synthetic Innovations

• Flow chemistry: To improve yield and reduce reaction time.

• Enzymatic catalysis: For enantioselective synthesis of chiral derivatives.

Biological Optimization

• Prodrug strategies: Masking the carboxylic acid as esters to enhance absorption.

• Dual-target inhibitors: Combining indole scaffolds with benzophenone for allosteric modulation.